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Compound of Interest

Compound Name: N3-PEG3-CH2CHZ2-Boc

Cat. No.: B605841

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for N3-PEG3-
CH2CH2-Boc, a PROTAC linker used in the synthesis of antibody-drug conjugates (ADCs).[1]
Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is
synthesized from data on structurally similar molecules, such as N3-PEG3-CH2CH2COOH,
and general safety protocols for handling azido compounds.

Hazard Identification and Risk Assessment

The primary hazards associated with N3-PEG3-CH2CH2-Boc stem from its azido (N3) group.
Organic azides are energetic materials that can be sensitive to shock, friction, heat, and light,
posing a potential risk of explosion.[2][3] They are highly reactive and can form dangerously
explosive heavy metal azides upon contact with certain metals.[4] Mixing azides with acids can
generate hydrazoic acid, which is both highly toxic and explosive.[2]

Key Potential Hazards:
o Explosive Potential: Organic azides can be sensitive to shock, heat, or friction.[3]
o Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[3][5]

« Irritation: May cause skin, eye, and respiratory tract irritation.[3][6]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure when handling N3-PEG3-

CH2CH2-Boc. The following table summarizes the required PPE.

PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles that
meet ANSI Z.87.1 standards. A
face shield should be worn
over safety glasses when there

is a risk of explosion or splash.

[2]

Protects eyes from chemical
splashes and potential

explosions.

Hand Protection

Double gloving is
recommended. Use a
chemical-resistant outer glove
(e.g., nitrile) over a more
robust inner glove. For
handling azides of high toxicity,
Silver Shield™ gloves worn
under nitrile gloves are

recommended.[2][7]

Prevents skin contact and

absorption of the chemical.

Body Protection

A lab coat must be worn. For
larger quantities or when there
is a significant risk of
splashing, a chemical-resistant
apron or coveralls are

recommended.

Protects the body from
contamination.

Respiratory Protection

All work should be conducted
in a properly functioning
chemical fume hood.[2] If work
outside a fume hood is
unavoidable, a NIOSH-
approved respirator may be

required.

Minimizes inhalation of
potentially harmful vapors or

aerosols.
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Operational Plan: Handling and Storage

Adherence to strict operational protocols is essential for the safe handling of N3-PEG3-
CH2CH2-Boc.

Workflow for Handling N3-PEG3-CH2CH2-Boc
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Proceed to Handling

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent
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Decontaminate Glassware

Segregate and Label Azide Waste

Dispose of Waste via EHS
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Caption: Workflow for handling N3-PEG3-CH2CH2-Boc.
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Experimental Protocols:

» Engineering Controls: All work with N3-PEG3-CH2CH2-Boc must be conducted in a properly
functioning chemical fume hood.[2] A blast shield should be placed between the user and the
experimental setup.[2]

e Handling Practices:

o

Avoid contact with metals; use plastic or ceramic spatulas.[2][7]

[¢]

Avoid grinding, scratching, or strong agitation.[7]

[¢]

Work with the smallest feasible quantities of the material.[2]

[e]

Keep away from heat, sparks, and open flames.

o

Avoid contact with skin, eyes, and clothing.[4]
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
acids, and oxidizing agents.

o Keep containers tightly closed.[4]
o Do not store on metal shelves.[4]
Disposal Plan
Proper disposal of azide-containing waste is critical to prevent accidents.

» Waste Segregation: Do not mix azide waste with other chemical waste streams, especially
acidic or metallic waste.[2]

» Waste Container: Use a dedicated, clearly labeled, non-metal container for azide waste.

o Decontamination of Glassware: Glassware that has been in contact with N3-PEG3-CH2CH2-
Boc should be decontaminated. A common method involves rinsing with a freshly prepared
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10% sodium nitrite solution followed by a 10% solution of dilute acetic acid, and then copious
amounts of water. This process must be carried out in a fume hood.[2]

e Institutional Procedures: All waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling N3-PEG3-CH2CH2-Boc and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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